Cas no 827612-18-0 (D-Leucine, N-[(phenylamino)carbonyl]-)

• Product name: D-Leucine, N-[(phenylamino)carbonyl]-
• CAS No: 827612-18-0
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 683016
• PubChem ID: 40458169

D-Leucine, N-[(phenylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• D-Leucine, N-[(phenylamino)carbonyl]-
• (2R)-4-methyl-2-(phenylcarbamoylamino)pentanoic acid
• N-(Phenylcarbamoyl)-D-leucine
• DTXSID90654410
• 827612-18-0
• AKOS017437710

• Inchi： InChI=1S/C13H18N2O3/c1-9(2)8-11(12(16)17)15-13(18)14-10-6-4-3-5-7-10/h3-7,9,11H,8H2,1-2H3,(H,16,17)(H2,14,15,18)/t11-/m1/s1
• InChI Key： OHTKVDOCUSBJJA-LLVKDONJSA-N
• SMILES： CC(C)CC(C(=O)O)NC(=O)NC1=CC=CC=C1

Computed Properties

• Exact Mass: 250.13174244g/mol
• Monoisotopic Mass: 250.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4Ų
• XLogP3: 2.2